N-(3-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-(3-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H13Cl3N2OS/c23-16-2-1-3-17(11-16)26-21(28)13-4-6-14(7-5-13)22-27-20(12-29-22)15-8-9-18(24)19(25)10-15/h1-12H,(H,26,28)
• InChI Key: PWPQJQCQHYFKOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C2=CC=C(C=C2)C3=NC(=CS3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H13Cl3N2OS
• Molecular Weight: 459.8 g/mol

Description

N-(3-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide, commonly known as CTB, is a chemical compound with potential applications in scientific research. This compound has been synthesized by several methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Scientific Research Applications

Anticancer Activity

N-(3-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide and its derivatives have shown promise in anticancer research. A study by Ravinaik et al. (2021) demonstrated that similar benzamide derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021). Additionally, Tiwari et al. (2017) synthesized Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which showed promising anticancer activity against melanoma, leukemia, cervical cancer, and breast cancer cell lines (Tiwari et al., 2017).

Antimicrobial and Antifungal Properties

The compound and its derivatives have been investigated for their antimicrobial and antifungal properties. Bikobo et al. (2017) synthesized N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, which showed significant growth inhibitory effects against various bacterial and fungal strains, highlighting the potential of these compounds in antimicrobial therapy (Bikobo et al., 2017).

Corrosion Inhibition

In the field of engineering, derivatives of this compound have been evaluated for their potential as corrosion inhibitors. Yadav et al. (2015) explored the effectiveness of thiazole derivatives in inhibiting corrosion of oil-well tubular steel in hydrochloric acid solution, demonstrating their potential in industrial applications (Yadav et al., 2015).

Material Science Applications

In material science, these compounds have applications in the synthesis of supramolecular gelators. Yadav and Ballabh (2020) synthesized N-(thiazol-2-yl) benzamide derivatives and investigated their gelation behavior, contributing to the development of new materials with potential applications in various fields (Yadav & Ballabh, 2020).